molecular formula C14H11N3O2 B15357038 4-(6-nitro-1H-indol-2-yl)aniline

4-(6-nitro-1H-indol-2-yl)aniline

Cat. No.: B15357038
M. Wt: 253.26 g/mol
InChI Key: JNLSZEUFWIOIRS-UHFFFAOYSA-N
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Description

4-(6-Nitro-1H-indol-2-yl)aniline is a nitro-substituted indole-aniline hybrid compound. Its structure comprises an indole ring (with a nitro group at the 6-position) linked to an aniline moiety at the 2-position. This compound is of interest in medicinal chemistry due to the pharmacological relevance of indole derivatives (e.g., antiproliferative, antimicrobial activity) and the electronic effects imparted by the nitro group.

Properties

Molecular Formula

C14H11N3O2

Molecular Weight

253.26 g/mol

IUPAC Name

4-(6-nitro-1H-indol-2-yl)aniline

InChI

InChI=1S/C14H11N3O2/c15-11-4-1-9(2-5-11)13-7-10-3-6-12(17(18)19)8-14(10)16-13/h1-8,16H,15H2

InChI Key

JNLSZEUFWIOIRS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC3=C(N2)C=C(C=C3)[N+](=O)[O-])N

Origin of Product

United States

Scientific Research Applications

4-(6-Nitro-1H-indol-2-yl)aniline has various applications in scientific research, including:

  • Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

  • Biology: Indole derivatives are known for their biological activity, and this compound can be used in the study of enzyme inhibition and receptor binding.

  • Medicine: It has potential therapeutic applications, such as in the development of anti-inflammatory and anticancer agents.

  • Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-(6-nitro-1H-indol-2-yl)aniline exerts its effects depends on its molecular targets and pathways. For example, in medicinal applications, it may interact with specific enzymes or receptors, leading to inhibition or activation of biological processes. The exact mechanism would vary based on the specific application and the biological system involved.

Comparison with Similar Compounds

Structural and Electronic Features

The nitro group at the 6-position of the indole ring distinguishes 4-(6-nitro-1H-indol-2-yl)aniline from analogs with other substituents. Key comparisons include:

Compound Substituent Molecular Formula Molecular Weight (g/mol) Key Electronic Effects
4-(6-Nitro-1H-indol-2-yl)aniline (Target) -NO₂ at C6 of indole C₁₄H₁₁N₃O₂ 253.26 (calculated) Strong electron-withdrawing, enhances reactivity
4-(2,3-Dihydro-1H-indol-1-yl)aniline -H (no nitro) C₁₃H₁₂N₂ 196.25 Electron-rich indole, lower polarity
4-(2,3-Dihydro-1H-indol-1-ylsulfonyl)aniline -SO₂ at indole C₁₄H₁₄N₂O₂S 274.35 Sulfonyl group: moderate EWG, increases solubility
4-((1H-Pyrrol-1-yl)methyl)aniline Pyrrole-methyl at aniline C₁₁H₁₃N₃ 187.24 Electron-donating pyrrole, steric effects

Notes:

  • The nitro group in the target compound likely reduces solubility in non-polar solvents compared to the electron-rich 4-(2,3-dihydro-1H-indol-1-yl)aniline .
  • Sulfonyl analogs (e.g., ) exhibit higher molecular weights and improved aqueous solubility (56.89 mg/L) due to polar sulfonyl groups.

Physicochemical Properties

  • Solubility : Nitro groups generally decrease solubility in aqueous media compared to methyl or hydrogen substituents. For example, 4-(2,3-dihydro-1H-indol-1-ylsulfonyl)aniline has a solubility of 56.89 mg/L , whereas the target compound may exhibit lower solubility due to higher hydrophobicity.
  • Thermal Stability : Nitro-containing compounds often have higher melting/boiling points. The sulfonyl analog in has a melting point of 183.42°C, suggesting the target compound may exceed 200°C.

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